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Compound of Interest

Compound Name: 2-(2,3-Dimethylphenyl)propan-2-ol

CAS No.: 156744-78-4

Cat. No.: B3379391

Get Quote

2-(2,3-Dimethylphenyl)propan-2-ol, with the chemical formula C₁₁H₁₆O, is a tertiary alcohol

characterized by a significant hydrocarbon framework.[1][2] Its molecular structure, featuring a

polar hydroxyl (-OH) group attached to a carbon atom which is, in turn, bonded to a bulky,

nonpolar 2,3-dimethylphenyl ring and two additional methyl groups, dictates its behavior in

various solvent systems. This guide provides a comprehensive analysis of the theoretical and

practical aspects of its solubility in common organic solvents, a critical parameter for its

application in organic synthesis, purification, and formulation development.

The compound's structure suggests a predominantly lipophilic character, which is a key

determinant of its solubility profile. The principle of "like dissolves like" is the foundational

concept for predicting how this molecule will interact with different solvents.[3][4] This principle

states that substances with similar intermolecular forces are more likely to be soluble in one

another.
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Theoretical Framework: Factors Governing
Solubility
The solubility of 2-(2,3-Dimethylphenyl)propan-2-ol is a balance between the hydrophilic

nature of its hydroxyl group and the hydrophobic nature of its substituted aromatic ring and

tertiary alkyl structure.

Hydrogen Bonding: The hydroxyl group can act as a hydrogen bond donor and acceptor,

allowing for favorable interactions with polar protic solvents like alcohols.[4][5]

Van der Waals Forces: The large, nonpolar surface area of the dimethylphenyl and tertiary-

butyl-like groups leads to significant London dispersion forces, promoting solubility in

nonpolar solvents.[3]

Dipole-Dipole Interactions: The polarity of the C-O bond introduces a dipole moment,

enabling interactions with polar aprotic solvents.

The overall solubility in a given solvent is determined by the energetic favorability of disrupting

the solute-solute and solvent-solvent interactions to form new solute-solvent interactions.[6] For

2-(2,3-Dimethylphenyl)propan-2-ol, its bulky hydrocarbon structure often dominates, making

it more soluble in nonpolar or moderately polar solvents compared to highly polar, aqueous

systems.

Logical relationship of factors influencing solubility.

Solute Properties Solvent Properties

2-(2,3-Dimethylphenyl)propan-2-ol
(Solute)

Polar -OH Group
(Hydrogen Bonding)

Nonpolar Aromatic & Alkyl Groups
(Van der Waals Forces)

Organic Solvent

Solvent Polarity
(e.g., Protic, Aprotic, Nonpolar)

Solubility Outcome
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Caption: Logical relationship of factors influencing solubility.

Predicted Solubility Profile
While specific quantitative data for 2-(2,3-Dimethylphenyl)propan-2-ol is not readily available

in public databases, a qualitative and predictive solubility profile can be constructed based on

its chemical structure and established principles of solubility for similar aromatic alcohols.[7][8]
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Solvent Class Example Solvents Predicted Solubility
Rationale for
Prediction

Nonpolar Hexane, Toluene High

The large, nonpolar

hydrocarbon structure

of the solute interacts

favorably with

nonpolar solvents via

London dispersion

forces.

Polar Aprotic

Acetone, Ethyl

Acetate,

Tetrahydrofuran (THF)

High to Moderate

These solvents can

engage in dipole-

dipole interactions

with the solute's polar

C-O bond. Their

organic nature

accommodates the

nonpolar portion of the

molecule.

Polar Protic Ethanol, Methanol Moderate

The hydroxyl group

allows for hydrogen

bonding with these

solvents. However,

the large nonpolar

part of the molecule

may limit miscibility

compared to smaller

alcohols.[9]

Highly Polar Water, Dimethyl

Sulfoxide (DMSO)

Low to Very Low The large,

hydrophobic

dimethylphenyl and

alkyl groups

significantly outweigh

the hydrophilic

character of the single

hydroxyl group,
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leading to poor

solubility in highly

polar solvents.[8]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
To obtain precise, quantitative solubility data, the equilibrium shake-flask method is the gold

standard in the pharmaceutical and chemical industries.[3] This protocol provides a self-

validating system to ensure the solution has reached equilibrium, yielding trustworthy and

reproducible results.

Causality Behind Experimental Choices:
Excess Solute: Using an excess of the solid ensures that the final solution is genuinely

saturated at the given temperature.

Prolonged Agitation (24-72 hours): Many compounds, especially those with complex

structures, can take a significant amount of time to reach thermodynamic equilibrium. A

shorter time might lead to an underestimation of solubility.

Constant Temperature: Solubility is highly temperature-dependent. A temperature-controlled

environment is critical for accuracy.

Inert Filtration: The filter material (e.g., PTFE) must be chemically inert and non-absorbent to

the solute to prevent artificially lowering the measured concentration.

Step-by-Step Methodology:
Preparation:

Add an excess amount of solid 2-(2,3-Dimethylphenyl)propan-2-ol to a series of glass

vials. The excess should be visually apparent at the end of the experiment.

Add a precise, known volume of the desired organic solvent to each vial.

Equilibration:
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Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker or thermomixer set to a constant temperature (e.g., 25

°C).

Agitate the vials for a sufficient duration, typically between 24 and 72 hours, to ensure

equilibrium is reached.

Phase Separation:

Remove the vials from the shaker and allow them to stand undisturbed for a short period

to let the excess solid settle.

To separate the saturated solution from the undissolved solid, either centrifuge the vials or

carefully draw the supernatant using a syringe.

Immediately filter the supernatant through a chemically inert syringe filter (e.g., 0.22 or

0.45 µm PTFE) into a clean vial.[3] This step is crucial to remove any microscopic

particulate matter.

Quantification:

Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent to a

concentration that falls within the linear range of the chosen analytical method.

Determine the concentration of the solute using a validated analytical technique, such as

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy. A pre-

established calibration curve with standards of known concentrations is required for

accurate quantification.[3]

Data Reporting:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Report the solubility in standard units such as mg/mL, g/L, or mol/L, always specifying the

temperature at which the measurement was made.
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Experimental workflow for the Shake-Flask solubility method.

1. Preparation
Add excess solute to a known

volume of solvent in a vial.

2. Equilibration
Seal and agitate at constant
temperature for 24-72 hours.

Ensure saturation

3. Phase Separation
Centrifuge or allow to settle.

Filter supernatant with a
PTFE syringe filter.

Reach equilibrium

4. Quantification
Accurately dilute the filtrate.
Analyze concentration via

calibrated HPLC or UV-Vis.

Isolate saturated solution

5. Reporting
Calculate solubility from concentration
and dilution factor. Report as mg/mL

or mol/L at specified temp.

Determine concentration

Click to download full resolution via product page

Caption: Experimental workflow for the Shake-Flask solubility method.

Conclusion
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2-(2,3-Dimethylphenyl)propan-2-ol is a predominantly nonpolar molecule with a single polar

functional group. This structural duality leads to high solubility in nonpolar and moderately polar

aprotic organic solvents, and moderate solubility in polar protic solvents. Its solubility in highly

polar solvents like water is expected to be very low. For researchers and drug development

professionals, this profile indicates that solvent systems for synthesis, purification (such as

crystallization or chromatography), and formulation will likely consist of ethers, esters, ketones,

or aromatic hydrocarbons. For definitive quantitative analysis, adherence to a rigorous

experimental protocol, such as the shake-flask method detailed herein, is essential for

generating reliable and accurate solubility data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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